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Compound of Interest

Compound Name: Tetraphosphorus hexasulfide

CAS No.: 12165-71-8

Cat. No.: B13745174

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the single-crystal X-ray diffraction

analysis of γ-P₄S₆, a phosphorus sulfide cage molecule. The following sections outline the

crystallographic data, experimental protocols for synthesis and crystal structure determination,

and a visual representation of the experimental workflow. This information is critical for

understanding the three-dimensional structure of γ-P₄S₆, which is essential for applications in

materials science and drug development where phosphorus-sulfur compounds may play a role.

Crystallographic Data Summary
The crystal and molecular structure of γ-P₄S₆ was determined by single-crystal X-ray

diffraction.[1] The compound crystallizes in the monoclinic space group P2₁/m.[1] The structure

is composed of cage-like P₄S₆ molecules with Cₛ symmetry.[1] Key crystallographic data are

summarized in the tables below for clear comparison.

Table 1: Crystal Data and Structure Refinement for γ-P₄S₆
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Parameter Value

Empirical Formula P₄S₆

Formula Weight 316.32 g/mol

Temperature 293(2) K

Wavelength 0.71073 Å

Crystal System Monoclinic

Space Group P2₁/m (No. 11)

Unit Cell Dimensions

a 6.627(3) Å

b 10.504(7) Å

c 6.878(3) Å

β 90.18(4)°

Volume 478.8(4) Å³

Z 2

Calculated Density 2.194 g/cm³

Table 2: Selected Bond Lengths and Angles for γ-P₄S₆
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Bond Length (Å) Angle Degrees (°)

P1-S1 2.103(4) S1-P1-S2 102.1(2)

P1-S2 2.108(4) S1-P1-S3 101.8(2)

P1-S3 2.096(4) S2-P1-S3 103.5(2)

P2-S1 2.091(5) S1-P2-S4 101.9(2)

P2-S4 2.124(4) S1-P2-P3 103.2(2)

P2-P3 2.229(4) S4-P2-P3 100.9(2)

P3-S3 2.091(5) S3-P3-S5 101.9(2)

P3-S5 2.124(4) S3-P3-P2 103.2(2)

P4-S2 2.096(4) S2-P4-S4 100.3(2)

P4-S4 2.115(4) S2-P4-S5 100.3(2)

P4-S5 2.115(4) S4-P4-S5 98.0(2)

Experimental Protocols
Synthesis of γ-P₄S₆ Single Crystals
The synthesis of γ-P₄S₆ has been reported to occur as a product in the oxidation of phosphorus

by sulfur at temperatures below 100 °C and in the sulfurization of α-P₄S₅ by triphenylarsenic

sulfide.[1] For the purpose of obtaining single crystals suitable for X-ray diffraction, a common

method involves the slow cooling of a saturated solution or sublimation.

Protocol:

Reactant Preparation: Stoichiometric amounts of red phosphorus and elemental sulfur are

typically used as starting materials.

Reaction: The reactants are heated in a sealed, evacuated ampoule. The temperature is

carefully controlled to remain below 100 °C to favor the formation of the γ-isomer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://files.core.ac.uk/download/pdf/11551082.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13745174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The crude product is purified by sublimation or recrystallization from a suitable

solvent, such as carbon disulfide.

Crystal Growth: Single crystals are grown by slow evaporation of the solvent from a

saturated solution of the purified γ-P₄S₆ at room temperature. Alternatively, single crystals

can be obtained by slow sublimation in a temperature gradient.

Single-Crystal X-ray Diffraction
The determination of the crystal structure of γ-P₄S₆ is achieved through single-crystal X-ray

diffraction. This non-destructive technique provides precise information about the unit cell

dimensions, bond lengths, bond angles, and overall molecular geometry.[2][3]

Protocol:

Crystal Selection and Mounting: A suitable single crystal of γ-P₄S₆ is selected under a

microscope. The crystal should have well-defined faces and be free of visible defects. The

selected crystal is mounted on a goniometer head using a cryo-loop or a glass fiber with a

minimal amount of adhesive.[4]

Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable

X-ray source (e.g., Mo-Kα radiation) and a detector.[4] The crystal is cooled to a low

temperature (e.g., 100 K or 293 K) to minimize thermal vibrations. A series of diffraction

images are collected by rotating the crystal in the X-ray beam.

Data Processing: The collected diffraction data are processed to determine the unit cell

parameters and to integrate the intensities of the diffraction spots. This step involves

indexing the reflections and applying corrections for factors such as absorption and

polarization.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods to determine the initial positions of the atoms. The atomic positions and

thermal parameters are then refined using least-squares methods to achieve the best

possible fit between the observed and calculated diffraction patterns.[4]

Workflow and Pathway Visualization
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The following diagrams illustrate the logical workflow of the experimental process and the

molecular structure determination.
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Experimental Workflow for γ-P₄S₆ Structure Determination
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Logical Relationship in Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Single-Crystal X-ray
Diffraction of γ-P₄S₆]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13745174/docs#application-notes-and-protocols-
single-crystal-x-ray-diffraction-of-p-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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